![molecular formula C18H17BrN6O B2378062 (2-Bromophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone CAS No. 727690-17-7](/img/structure/B2378062.png)
(2-Bromophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone
Overview
Description
(2-Bromophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone, commonly known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPTM is a piperazine derivative that has been synthesized and studied extensively for its pharmacological activities.
Scientific Research Applications
- Triazoles, including 1,2,4-triazole derivatives, exhibit antibacterial properties . Researchers have explored the potential of this compound as an antibacterial agent. Further studies could investigate its efficacy against specific bacterial strains.
- The presence of the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety in chemical compounds is associated with antifungal activity . Investigating the antifungal effects of this compound could provide valuable insights for drug development.
- Triazoles have shown promise as anticancer agents . Researchers could explore the effects of this compound on cancer cell lines, assessing its cytotoxicity and potential mechanisms of action.
- The compound’s structure suggests potential antioxidant properties. Investigating its ability to scavenge free radicals and protect against oxidative stress could be relevant .
- Understanding the structure-activity relationship (SAR) of this compound could aid in designing novel drugs. Researchers could modify its substituents to optimize specific biological activities .
Antibacterial Activity
Antifungal Properties
Anticancer Research
Antioxidant Activity
Drug Design and Optimization
Mechanism of Action
Target of Action
Similar compounds with a piperazine ring have been found in a variety of biologically active compounds for disease states such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Mode of Action
It’s worth noting that compounds with a piperazine ring can modulate the pharmacokinetic properties of a drug substance .
Biochemical Pathways
Compounds with similar structures have been found to inhibit tubulin polymerization , which is a crucial process in cell division.
Pharmacokinetics
It’s known that the incorporation of a piperazine ring into biologically active compounds can positively modulate the pharmacokinetic properties of a drug substance .
Result of Action
Similar compounds have been found to induce apoptosis in certain cancer cells .
properties
IUPAC Name |
(2-bromophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN6O/c19-16-9-5-4-8-15(16)17(26)23-10-12-24(13-11-23)18-20-21-22-25(18)14-6-2-1-3-7-14/h1-9H,10-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNXIDTMTOKPIGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=NN2C3=CC=CC=C3)C(=O)C4=CC=CC=C4Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromophenyl)-[4-(1-phenyltetrazol-5-yl)piperazin-1-yl]methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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